1-(bromomethyl)-4-(propan-2-yl)benzene
Overview
Description
Molecular Structure Analysis
The molecular structure of “1-(bromomethyl)-4-(propan-2-yl)benzene” would consist of a benzene ring, which is a planar, cyclic structure composed of six carbon atoms with alternating single and double bonds. Attached to this ring at the 1 position would be a bromomethyl group, and at the 4 position, a propan-2-yl group .Chemical Reactions Analysis
The bromomethyl group is a good leaving group, and the compound could undergo nucleophilic substitution reactions. The benzene ring could also undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(bromomethyl)-4-(propan-2-yl)benzene” would depend on the characteristics of its functional groups and benzene ring. For example, it would likely be less dense than water (as are most organic compounds), and it would likely be nonpolar due to the presence of the benzene ring .Scientific Research Applications
Synthesis and Characterization
Several studies have focused on the synthesis and characterization of derivatives related to "1-(bromomethyl)-4-(propan-2-yl)benzene," demonstrating its utility as an intermediate in organic synthesis. For instance, researchers synthesized benzamide derivatives and characterized them using NMR, MS, and tested for biological activity, highlighting the compound's role in developing potential CCR5 antagonists (Bi, 2015). Additionally, the synthesis and structural characterization of N-piperidine benzamides as CCR5 antagonists further illustrate the compound's application in medicinal chemistry, showcasing its potential for therapeutic applications (Cheng De-ju, 2015).
Materials Science Applications
In materials science, "1-(bromomethyl)-4-(propan-2-yl)benzene" derivatives have been explored for their potential in creating novel materials. For example, X-Ray structure determinations of bromo- and/or bromomethylsubstituted benzenes provide insights into molecular interactions and packing motifs, which are crucial for designing materials with specific properties (Jones, Kuś, & Dix, 2012). Another study on the synthesis and fluorescence properties of 1-bromo-4-(2,2-diphenylvinyl)benzene demonstrates the compound's application in developing materials with unique photoluminescence properties, which could be beneficial for optoelectronic devices (Liang Zuo-qi, 2015).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(bromomethyl)-4-propan-2-ylbenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13Br/c1-8(2)10-5-3-9(7-11)4-6-10/h3-6,8H,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXTHBZLABLYGEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CBr |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13Br |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60215931 |
Source
|
| Record name | p-Cymene, bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60215931 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Isopropylbenzyl bromide | |
CAS RN |
65724-11-0, 73789-86-3 |
Source
|
| Record name | p-Cymene, bromo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0065724110 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | p-Cymene, bromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60215931 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(bromomethyl)-4-(propan-2-yl)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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